(1-Acetoxy-2,2,5,5-tetramethyl-delta-3-pyrroline-3-methyl) Methanethiosulfonate

Specification

• CAS No.: 392718-69-3
• Molecular Formula: C12H21NO4S2
• Molecular Weight: 307.423
• IUPAC Name: [2,2,5,5-tetramethyl-3-(methylsulfonylsulfanylmethyl)pyrrol-1-yl] acetate
• Standard InChI: InChI=1S/C12H21NO4S2/c1-9(14)17-13-11(2,3)7-10(12(13,4)5)8-18-19(6,15)16/h7H,8H2,1-6H3
• Standard InChI Key: CZMOVGVIRQJPNP-UHFFFAOYSA-N
• SMILES: CC(=O)ON1C(C=C(C1(C)C)CSS(=O)(=O)C)(C)C

Introduction

(1-Acetoxy-2,2,5,5-tetramethyl-delta-3-pyrroline-3-methyl) Methanethiosulfonate is a chemical compound with the CAS number 392718-69-3. It is a highly reactive thiol-specific spin-label analogue, often used in biochemical research, particularly for labeling proteins and studying their structures and dynamics. This compound is the NO-acetylated diamagnetic form of MTSL (1-oxyl-2,2,5,5-tetramethyl-3-methyl-Δ3-pyrroline-3-methyl methanethiosulfonate), which is commonly utilized in site-directed spin labeling (SDSL) techniques.

Biochemical Applications

This compound is primarily used as a spin-labeling reagent in biochemical studies. It reacts specifically with thiol groups in proteins, allowing researchers to introduce paramagnetic or diamagnetic labels at specific sites. This technique is crucial for understanding protein structure, dynamics, and interactions using electron paramagnetic resonance (EPR) spectroscopy.

Research Studies

Studies involving (1-Acetoxy-2,2,5,5-tetramethyl-delta-3-pyrroline-3-methyl) Methanethiosulfonate often focus on the structural and functional analysis of proteins. For instance, Altenbach et al. have utilized similar spin-labeling techniques to investigate protein dynamics and conformational changes.

Availability

This compound is available from various chemical suppliers, often under product codes like TRC-A167900. It is typically sold in neat form with purity exceeding 95%.

Handling and Safety

Due to its reactive nature, handling requires proper safety precautions. It may be subject to regulations and requires specific documentation for purchase and use.